Cas no 1806968-73-9 (Ethyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate
• CAS No: 1806968-73-9
• MF: C₁₁H₁₃ClF₂N₂O₂
• MW: 278.682928800583
• CID: 4858008
• Update Time: 2025-10-28

Ethyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H13ClF2N2O2/c1-2-18-9(17)4-8-7(15)3-6(5-12)10(16-8)11(13)14/h3,11H,2,4-5,15H2,1H3
• InChI Key： LFEZZSMATZPMHQ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(CC(=O)OCC)=NC=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate

Ethyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate (CAS No. 1806968-73-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1806968-73-9, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, featuring a pyridine core with functional groups such as amino, chloromethyl, and difluoromethyl, plays a crucial role in the development of novel therapeutic agents. Its unique structural attributes make it an invaluable building block for chemists and pharmacologists working on next-generation drugs.

The significance of Ethyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate lies in its ability to serve as a precursor for a wide range of biologically active molecules. The presence of the amino group allows for further functionalization via amide bond formation, while the chloromethyl moiety facilitates nucleophilic substitution reactions, enabling the introduction of diverse substituents. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, making this compound particularly attractive for medicinal chemistry applications.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex biological pathways. Ethyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate has emerged as a key intermediate in the synthesis of such inhibitors. For instance, studies have demonstrated its utility in creating novel kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The pyridine scaffold is a common feature in many kinase inhibitors due to its ability to interact with the ATP-binding pocket of these enzymes. By incorporating functional groups like amino, chloromethyl, and difluoromethyl, researchers can fine-tune the binding properties of their compounds, leading to higher efficacy and selectivity.

The incorporation of fluorine atoms, particularly in the form of the difluoromethyl group, has become a cornerstone in modern drug design. Fluorinated compounds often exhibit improved pharmacokinetic profiles, including enhanced lipophilicity and resistance to metabolic degradation. Ethyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate leverages this advantage by serving as a precursor for fluorinated derivatives that target specific therapeutic areas. Recent publications highlight its role in developing antiviral agents, where the presence of fluorine atoms contributes to viral protease inhibition and drug resistance prevention.

The versatility of Ethyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate is further underscored by its application in synthesizing heterocyclic compounds. Heterocycles are prevalent in biologically active molecules due to their ability to mimic natural products and interact with biological targets. The pyridine core provides a stable framework that can be modified through various chemical reactions, allowing for the creation of structurally diverse libraries. This flexibility has made it a favorite among synthetic chemists working on fragment-based drug discovery programs.

In conclusion, Ethyl 3-amino-5-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetate (CAS No. 1806968-73-9) is a pivotal intermediate in pharmaceutical synthesis. Its unique combination of functional groups enables the construction of complex molecules with high therapeutic potential. As research continues to evolve, this compound will undoubtedly remain at the forefront of drug development efforts, contributing to advancements across multiple therapeutic areas.